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Compound of Interest

Compound Name: CP-339818

Cat. No.: B560205 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of CP-339818,

a potent, non-peptide Kv1.3 and Kv1.4 channel blocker. Adherence to these protocols is

essential to ensure personnel safety and maintain experimental integrity.

Quantitative Data Summary
The following table summarizes key quantitative and physical data for CP-339818
hydrochloride.
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Property Value Source(s)

Chemical Name

N-[1-(Phenylmethyl)-4(1H)-

quinolinylidene]-1

pentanamine hydrochloride

[1][2]

CAS Number 478341-55-8 [1][3][4]

Molecular Formula C₂₁H₂₄N₂・HCl [1][4]

Molecular Weight 340.89 g/mol [1][4]

Purity ≥98% [4]

Solubility

Soluble to 20 mM in water.

Slightly soluble in ethanol (0.1-

1 mg/ml).

[1][4]

Storage (Powder)

Store at room temperature. For

long-term storage, -20°C for up

to 3 years is recommended.

[1][5]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.

Solutions should be stored in

sealed containers, away from

moisture.

[3]

IC₅₀ (Kv1.3) ~200 nM [1][2]

IC₅₀ (Kv1.4) ~300 nM [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
CP-339818 is classified with the following hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

A thorough risk assessment should be conducted before any handling of this compound. The

following table outlines the minimum required PPE.

Protection Type Recommended PPE Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

significant risk of splashing.

To protect eyes and face from

accidental splashes of the

compound, which could cause

serious irritation or injury.[3]

Skin and Body Protection

Standard laboratory coat. For

procedures with a higher risk

of exposure, a chemically

resistant apron over the lab

coat is advised.

To prevent skin contact and

protect personal clothing from

contamination.[3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) are mandatory.

Double-gloving is

recommended for high-risk

procedures.

To prevent skin contact with

the compound.[3] Always

check the glove manufacturer's

compatibility chart for specific

breakthrough times.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure.[3]

To prevent inhalation of dust or

aerosols.

Experimental Protocols: Safe Handling and Use
The following are step-by-step procedures for the safe handling of CP-339818 in a laboratory

setting.

Preparation and Weighing of Solid Compound
Preparation of Work Area: Before handling, ensure the certified chemical fume hood is

functioning correctly. Cover the work surface with disposable, absorbent bench paper.
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Donning PPE: Put on all required PPE as outlined in Section 2.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Handle the

compound with a chemical spatula. Avoid generating dust.

Container Management: Keep the container of CP-339818 tightly sealed when not in use.

Post-Weighing Cleanup: Carefully clean the spatula and any contaminated surfaces with an

appropriate solvent (e.g., 70% ethanol). Dispose of all contaminated materials, including

bench paper and gloves, as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Preparation of Stock Solutions
Solvent Selection: Based on experimental needs, select an appropriate solvent. CP-339818
hydrochloride is soluble in water up to 20 mM.[1] Sonication may be required to fully dissolve

the compound.

Dissolution: In the chemical fume hood, add the solvent to the weighed CP-339818. Cap the

vial and vortex or sonicate until the solid is completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Storage: Store the stock solution in a tightly sealed, light-resistant container at the

recommended temperature (-80°C for up to 6 months or -20°C for up to 1 month).[3]

Operational and Disposal Plans
Spill Response

Small Spills: In a chemical fume hood, absorb the spill with a liquid-binding material (e.g.,

diatomite, universal binders). Decontaminate surfaces by scrubbing with alcohol.[3] Place all

contaminated materials in a sealed container for hazardous waste disposal.

Large Spills: Evacuate personnel to a safe area.[3] Prevent further leakage if possible. Wear

a self-contained breathing apparatus and full protective clothing for cleanup.[3]
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First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove

contaminated clothing and wash it before reuse.[3] If irritation persists, seek medical

attention.

Ingestion: Wash out the mouth with water.[3] Do NOT induce vomiting.[3] Seek immediate

medical attention.

Inhalation: Move the person to fresh air.[3] If breathing is difficult, provide respiratory support.

[3] Seek medical attention.

Disposal Plan
All waste materials contaminated with CP-339818, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste.[3] Do not dispose

of CP-339818 down the drain or in regular trash. Follow all local, state, and federal regulations

for hazardous waste disposal.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of CP-339818 and the logical

workflow for its safe handling.
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Mechanism of T-Cell Activation and Inhibition by CP-339818
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Caption: Inhibition of T-Cell Activation by CP-339818.
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PPE Workflow for Handling CP-339818
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Caption: Logical Workflow for PPE Selection and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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